Cas no 603130-25-2 ((2S,5S)-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid)

• Product Name: (2S,5S)-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid
• CAS No: 603130-25-2
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD30471593
• CID: 1062804
• PubChem ID: 10955824
• Update Time: 2025-10-22

(2S,5S)-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Anhydro-3,4,5-trideoxy-5-[[(1,1-dimethylethoxy)carbonyl]amino]-D-threo-hexonic Acid
• (2S,5S)-5-[(tert-butoxycarbonyl)amino]tetrahydropyran-2-carboxylic acid
• cis-5-(Boc-amino)-tetrahydro-pyran-2-carboxylic acid
• (2S,5S)-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid
• (2S,5S)-5-tert-Butoxycarbonylamino-tetrahydro-pyran-2-carboxylic acid
• (2S,5S)-5-([(tert-Butoxy)carbonyl]amino)oxane-2-carboxylic acid
• (2S,5S)-5-((tert-Butoxycarbonyl)amino)tetrahydro-2H-pyran-2-carboxylic acid
• (2S,5S)-5-{[(t-Butoxy)carbonyl]aminooxane-2-carboxylic acid
• (2S,5S)-5-{[(tert-butoxy)carbonyl]amino}oxane-2-carboxylic acid
• (2S,5S)-5-((tert-Butoxycarbonyl)amino)tetrahydro-2H-pyran-2-carboxylicacid
• AKOS037644381
• CS-0053402
• DB-239560
• 603130-25-2
• SCHEMBL26966214
• (2S,5S)-5-{[(TERT-BUTOXY)CARBONYL]AMINOOXANE-2-CARBOXYLIC ACID
• (2S,5S)-5-(Boc-amino)-tetrahydropyran-2-carboxylic acid
• (2S,5S)-5-[(2-methylpropan-2-yl)oxycarbonylamino]oxane-2-carboxylic acid
• D-threo-Hexonic acid, 2,6-anhydro-3,4,5-trideoxy-5-[[(1,1-dimethylethoxy)carbonyl]amino]- (9CI); 2,6-Anhydro-3,4,5-trideoxy-5-[[(1,1-dimethylethoxy)carbonyl]amino]-D-threo-hexonic acid; (2S,5S)-5-(tert-Butoxycarbonylamino)tetrahydropyran-2-carboxylic acid
• P15815
• MFCD30471593
• AS-52866

• MDL： MFCD30471593
• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(15)12-7-4-5-8(9(13)14)16-6-7/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)/t7-,8-/m0/s1
• InChI Key： NROSRTMHTJHLLE-YUMQZZPRSA-N
• SMILES： O1C[C@H](CC[C@H]1C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans

Additional information on (2S,5S)-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid

Recent Advances in the Application of (2S,5S)-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid (CAS: 603130-25-2) in Chemical Biology and Pharmaceutical Research

The compound (2S,5S)-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid (CAS: 603130-25-2) has emerged as a critical intermediate in the synthesis of various biologically active molecules and pharmaceutical agents. Recent studies have highlighted its versatility in the construction of complex molecular architectures, particularly in the development of protease inhibitors and peptidomimetics. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

One of the most significant advancements in the use of 603130-25-2 is its role in the synthesis of novel hepatitis C virus (HCV) NS3/4A protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against HCV NS3/4A protease, with IC50 values in the low nanomolar range. The study emphasized the importance of the stereochemistry at the 2S and 5S positions for maintaining high binding affinity to the protease active site.

In addition to its antiviral applications, (2S,5S)-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid has shown promise in the development of anticancer agents. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported the incorporation of this scaffold into small molecule inhibitors targeting histone deacetylases (HDACs). The resulting compounds displayed selective inhibition of HDAC6, a key regulator of cell motility and metastasis, suggesting potential applications in metastatic cancer therapy.

The synthetic accessibility of 603130-25-2 has also been a focus of recent investigations. A 2023 paper in Organic Process Research & Development described an improved, scalable synthesis of this compound with enhanced enantiomeric purity (>99% ee) and overall yield (78%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development.

From a structural perspective, computational studies have provided new insights into the conformational preferences of this molecule. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling (2024) revealed that the tetrahydropyran ring adopts a stable chair conformation, with the tert-butoxycarbonylamino group preferentially occupying an equatorial position. These findings have important implications for rational drug design using this scaffold.

Looking forward, the unique structural features of (2S,5S)-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid continue to inspire new applications in medicinal chemistry. Current research directions include its incorporation into macrocyclic compounds for targeting protein-protein interactions and its use as a building block for the development of PROTACs (proteolysis targeting chimeras). The compound's versatility and demonstrated biological activity suggest it will remain an important tool in chemical biology and drug discovery for years to come.